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Compound of Interest

Compound Name:
1-Hydroxy-1-

cyclopropanecarboxylic acid

Cat. No.: B023762 Get Quote

Application Notes and Protocols for 1-Hydroxy-
1-cyclopropanecarboxylic Acid
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-Hydroxy-1-
cyclopropanecarboxylic acid (CAS No. 17994-25-1). Adherence to these guidelines is crucial

to ensure personnel safety and maintain the integrity of the compound.

Compound Identification and Properties
1.1. Chemical Identity
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Parameter Value

IUPAC Name 1-hydroxycyclopropane-1-carboxylic acid

Synonyms 1-Carboxy-1-hydroxycyclopropane

CAS Number 17994-25-1

Molecular Formula C4H6O3

Molecular Weight 102.09 g/mol

Structure OC(=O)C1(O)CC1

1.2. Physical and Chemical Properties

Property Value

Appearance Beige fine crystalline powder

Melting Point 108-110 °C

Boiling Point 276.57 °C (Predicted)

Density 1.676 g/cm³ (Predicted)

pKa 3.94 ± 0.20 (Predicted)

Solubility
Slightly soluble in Chloroform/DMSO, Ethyl

Acetate, and Methanol.

Decomposition

Thermal decomposition can lead to the release

of irritating gases and vapors, including carbon

monoxide and carbon dioxide.

Hazard Identification and Safety Precautions
2.1. GHS Hazard Classification

Skin Irritation: Category 2

Eye Irritation: Category 2A
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Specific target organ toxicity — single exposure (Respiratory tract irritation): Category 3

2.2. Personal Protective Equipment (PPE)

A comprehensive list of required personal protective equipment is provided below.

Equipment Specification

Eye/Face Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection

A NIOSH-approved N95 dust mask or higher-

level respirator should be used when handling

the powder outside of a fume hood.

2.3. Safe Handling Procedures

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust. Handle in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the compound is handled.

Storage Procedures
Keep the container tightly closed.

Store in a cool, dry, and well-ventilated place.

Keep in a dark place, as the compound may be light-sensitive.

Store away from incompatible materials, such as strong oxidizing agents.
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Experimental Protocols
4.1. Protocol for Handling and Dispensing Solid 1-Hydroxy-1-cyclopropanecarboxylic Acid

Preparation:

Ensure the work area (chemical fume hood) is clean and uncluttered.

Assemble all necessary equipment: chemical-resistant gloves, safety goggles, lab coat,

and a NIOSH-approved respirator.

Have a calibrated balance ready inside the fume hood.

Dispensing:

Carefully open the container of 1-Hydroxy-1-cyclopropanecarboxylic acid inside the

fume hood.

Use a clean spatula to weigh the desired amount of the solid onto a weighing paper or into

a suitable container.

Avoid creating dust. If dust is generated, ensure the fume hood is functioning correctly to

contain it.

Post-Dispensing:

Securely close the container of the stock compound.

Clean any residual powder from the spatula and the balance with a dry wipe, followed by a

wipe lightly dampened with a suitable solvent (e.g., ethanol), and dispose of the wipes in a

designated chemical waste container.

Wash hands thoroughly after completing the task.

4.2. Emergency Procedures

4.2.1. Spill Response Protocol
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Immediate Actions:

Alert personnel in the immediate area of the spill.

Evacuate the area if the spill is large or if there is a significant amount of dust in the air.

Ensure proper ventilation to disperse any airborne dust.

Containment and Cleanup:

Wear appropriate PPE, including respiratory protection.

Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

Carefully sweep the absorbed material into a designated chemical waste container. Avoid

generating dust.

Clean the spill area with a damp cloth and dispose of it in the chemical waste container.

Decontamination:

Wash the spill area with soap and water.

Properly dispose of all contaminated materials as hazardous waste.

4.2.2. First Aid Measures
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

Skin Contact

In case of contact, immediately flush skin with

plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get

medical attention.

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Get medical

attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.

4.2.3. Firefighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of 1-Hydroxy-1-cyclopropanecarboxylic acid.
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To cite this document: BenchChem. [safe handling and storage procedures for 1-Hydroxy-1-
cyclopropanecarboxylic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023762#safe-handling-and-storage-procedures-for-1-
hydroxy-1-cyclopropanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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